(E)-3-(3-hydroxyphenyl)-1-pyridin-3-ylprop-2-en-1-one
Overview
Description
3-(3-hydroxyphenyl)-1-(3-pyridinyl)-2-propen-1-one is a hydroxycinnamic acid.
Scientific Research Applications
Hypocholesteremic Activity
(E)-3-(3-hydroxyphenyl)-1-pyridin-3-ylprop-2-en-1-one and its derivatives have been studied for their potential hypocholesteremic properties. Research by Kokosa et al. (1978) on dehydrative metabolites of related compounds indicated that they exhibited hypocholesteremic activity in rats, with compounds having relatively low estrogenicity (Kokosa, Sinsheimer, Wade, Drach, & Burckhalter, 1978).
NMR Characteristics and Conformational Analysis
Zheng Jin-hong (2011) focused on the NMR spectral assignments and conformational analysis of (E)-3-(4-hydroxyphenyl)-1-(piperidin-1-yl)prop-2-en-1-one derivatives, providing significant insights into the structural and chemical characteristics of these compounds (Zheng Jin-hong, 2011).
Regioselective Synthesis
Raminelli, Liu, and Larock (2006) explored the regioselective synthesis of substituted 3-(2-hydroxyphenyl)pyridines, which are closely related to the compound . Their study demonstrated a transition-metal-free, one-step route for synthesizing these compounds, highlighting a significant advancement in the chemical synthesis of this class of compounds (Raminelli, Liu, & Larock, 2006).
Catalytic Functionalizations
Jadhav et al. (2014) described the catalytic 1,4-dioxo functionalizations of related compounds, demonstrating the impact of pyridine in altering reaction chemoselectivity. This study contributes to the understanding of the chemical behavior and potential applications of (E)-3-(3-hydroxyphenyl)-1-pyridin-3-ylprop-2-en-1-one in catalytic processes (Jadhav, Gawade, Vasu, Dateer, & Liu, 2014).
properties
Molecular Formula |
C14H11NO2 |
|---|---|
Molecular Weight |
225.24 g/mol |
IUPAC Name |
(E)-3-(3-hydroxyphenyl)-1-pyridin-3-ylprop-2-en-1-one |
InChI |
InChI=1S/C14H11NO2/c16-13-5-1-3-11(9-13)6-7-14(17)12-4-2-8-15-10-12/h1-10,16H/b7-6+ |
InChI Key |
YWQFCRRNTSUDQK-VOTSOKGWSA-N |
Isomeric SMILES |
C1=CC(=CC(=C1)O)/C=C/C(=O)C2=CN=CC=C2 |
SMILES |
C1=CC(=CC(=C1)O)C=CC(=O)C2=CN=CC=C2 |
Canonical SMILES |
C1=CC(=CC(=C1)O)C=CC(=O)C2=CN=CC=C2 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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